Cas no 2171529-12-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid
• CAS No: 2171529-12-5
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6350595
• PubChem ID: 165557778
• Update Time: 2025-05-26

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido]-3-methylbutanoic acid
• EN300-1551555
• 2171529-12-5

• Inchi： 1S/C26H27N3O5S/c1-16(10-24(30)31)12-28-25(32)23(11-17-13-27-15-35-17)29-26(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,13,15-16,22-23H,10-12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RCGIWCPSKBCQAQ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(NCC(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid

Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid (CAS No. 2171529-12-5)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid (CAS No. 2171529-12-5) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation. Its complex structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and targeted therapy development.

In recent years, the demand for Fmoc-protected amino acids like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid has surged, driven by advancements in peptide synthesis and proteomics. The thiazole ring in its structure is particularly noteworthy, as it is a common pharmacophore in anticancer and antimicrobial agents. This has led to a growing body of research exploring its utility in structure-activity relationship (SAR) studies and high-throughput screening.

The CAS No. 2171529-12-5 compound is also gaining attention in the field of biomaterials and nanotechnology. Its ability to form stable amide bonds makes it suitable for surface functionalization of nanoparticles and drug delivery systems. With the rise of personalized medicine, researchers are investigating its potential in designing peptide-based therapeutics with enhanced bioavailability and target specificity.

From a synthetic chemistry perspective, the Fmoc group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid offers excellent orthogonal protection during solid-phase peptide synthesis (SPPS). This is critical for the production of complex peptides and protein mimetics, which are increasingly used in biopharmaceuticals. The compound’s methylbutanoic acid tail further enhances its solubility, making it easier to handle in aqueous reaction conditions.

Another area of interest is the compound’s potential in chemical biology. The thiazol-5-yl group can participate in metal coordination, opening doors for applications in catalysis and sensor development. Additionally, its fluorescent properties (due to the Fmoc moiety) make it useful for imaging and diagnostic applications. These features align with the current trend toward multifunctional molecules in life sciences.

Quality control and analytical characterization of CAS No. 2171529-12-5 are essential for ensuring its reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. As the compound gains traction in academic and industrial labs, standardized protocols for its handling and storage are being developed to maintain its stability.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-methylbutanoic acid (CAS No. 2171529-12-5) represents a versatile and promising compound in modern chemical research. Its unique structural features and broad applicability in drug development, material science, and diagnostics make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapies and technological solutions.